Cas no 10494-80-1 (Ethyl N-(3-Hydroxypropyl)-β-alaninate)

• Product Name: Ethyl N-(3-Hydroxypropyl)-β-alaninate
• CAS No: 10494-80-1
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 1069243
• PubChem ID: 28307202
• Update Time: 2025-04-23

Ethyl N-(3-Hydroxypropyl)-β-alaninate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[(3-hydroxypropyl)amino]propanoate
• ethyl 3-(3-hydroxypropylamino)propanoate
• BBL025592
• DTXSID20651270
• Ethyl 3-((3-hydroxypropyl)amino)propanoate
• EN300-7794381
• SCHEMBL23782326
• VS-08025
• Ethyl3-((3-hydroxypropyl)amino)propanoate
• ethyl N-(3-hydroxypropyl)-beta-alaninate
• AKOS005267214
• 10494-80-1
• STL377782
• Ethyl N-(3-Hydroxypropyl)-β-alaninate

• MDL： MFCD10687375
• Inchi： 1S/C8H17NO3/c1-2-12-8(11)4-6-9-5-3-7-10/h9-10H,2-7H2,1H3
• InChI Key： NNQXQLNFSAFKFR-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCCCO)=O

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl N-(3-Hydroxypropyl)-β-alaninate

Ethyl 3-[(3-hydroxypropyl)amino]propanoate and Its Significance in Modern Chemical Biology

Ethyl 3-[(3-hydroxypropyl)amino]propanoate, a compound with the CAS number 10494-80-1, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of both hydroxyl and amino functional groups makes it a versatile intermediate, capable of participating in a variety of chemical reactions essential for synthesizing complex biomolecules.

The molecular structure of Ethyl 3-[(3-hydroxypropyl)amino]propanoate consists of a propanoate ester moiety linked to a (3-hydroxypropyl)amino group. This configuration not only imparts reactivity but also suggests potential biological activity. The hydroxyl group can engage in hydrogen bonding, making the compound suitable for interactions with biological targets, while the amino group can act as a nucleophile or participate in salt formation, enhancing its solubility and stability in various environments.

In recent years, Ethyl 3-[(3-hydroxypropyl)amino]propanoate has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, allows for the creation of diverse pharmacophores. These pharmacophores are critical for designing molecules that can interact with biological systems in a targeted manner, thereby improving drug efficacy and reducing side effects.

One of the most promising applications of Ethyl 3-[(3-hydroxypropyl)amino]propanoate is in the development of enzyme inhibitors. Enzymes play crucial roles in numerous biological pathways, and inhibiting their activity can lead to therapeutic benefits. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting specific enzymes involved in metabolic disorders and inflammatory diseases. The hydroxyl and amino groups provide multiple points of interaction with the enzyme's active site, enhancing binding affinity and specificity.

Another area where Ethyl 3-[(3-hydroxypropyl)amino]propanoate has shown promise is in the field of polymer chemistry. Its structural features make it an excellent monomer for synthesizing biodegradable polymers. These polymers are increasingly being used in medical applications, such as drug delivery systems and tissue engineering scaffolds. The hydroxyl group can participate in polymerization reactions, while the amino group can modify the polymer's properties, making it more suitable for specific applications.

The compound's versatility also extends to its role as a chelating agent. Metal ions are essential for numerous biological processes, but their misregulation can lead to toxicity. Ethyl 3-[(3-hydroxypropyl)amino]propanoate derivatives have been investigated for their ability to bind metal ions tightly, forming stable complexes that can be used to remove excess metal ions from biological systems or to deliver metal-based therapeutics more effectively.

Recent studies have also highlighted the potential of Ethyl 3-[(3-hydroxypropyl)amino]propanoate in nanotechnology. Researchers have incorporated this compound into nanoparticles designed for targeted drug delivery. The hydroxyl and amino groups facilitate interactions between the compound and other materials used in nanoparticle synthesis, ensuring stable incorporation and controlled release of therapeutic agents.

The synthesis of Ethyl 3-[(3-hydroxypropyl)amino]propanoate itself is an area of active research. Advances in synthetic methodologies have enabled more efficient and scalable production processes. These improvements are crucial for making the compound more accessible for industrial applications, particularly in pharmaceutical manufacturing where cost-effectiveness and scalability are paramount.

As our understanding of biological systems continues to grow, so does the demand for specialized compounds like Ethyl 3-[(3-hydroxypropyl)amino]propanoate. Its unique structural features make it a valuable tool for researchers exploring new therapeutic strategies across various disciplines. From enzyme inhibition to polymer chemistry and nanotechnology, this compound is poised to play a significant role in shaping the future of chemical biology.